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Compound of Interest

(6-(Aminomethyl)pyridin-2-
Compound Name:
yl)methanol

cat. No.: B1287189

Technical Guide: (6-(Aminomethyl)pyridin-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of (6-(Aminomethyl)pyridin-2-yl)methanol, a key building block in
medicinal chemistry and materials science.

Core Molecular Data

(6-(Aminomethyl)pyridin-2-yl)methanol, with the CAS Number 50501-31-0, is a substituted
pyridine derivative.[1][2][3] Its chemical structure features both an aminomethyl and a methanol
group attached to the pyridine ring, making it a valuable bifunctional molecule for further
chemical modifications.
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Identifier Value Reference
Molecular Formula C7H10N20 [1112][3]
Molecular Weight 138.17 g/mol [11[2][3]
CAS Number 50501-31-0 [1][21[3]

6-(Aminomethyl)-2-
pyridinemethanol, 2-
(Aminomethyl)-6-

Synonyms - -
(hydroxymethyl)pyridine, 6-
Hydroxymethyl-pyridine-2-

methanamine

Experimental Protocols

A common application of (6-(Aminomethyl)pyridin-2-yl)methanol is as a ligand in the
synthesis of coordination complexes. Below is a representative experimental protocol for the
synthesis of a Schiff base ligand derived from this compound and its subsequent complexation
with a metal salt.

Synthesis of a Schiff Base Ligand and its Metal Complex

e Ligand Synthesis:

o

Dissolve (6-(Aminomethyl)pyridin-2-yl)methanol (1 mmol) in methanol (20 mL).
o To this solution, add a methanolic solution of salicylaldehyde (1 mmol in 10 mL).

o Add a few drops of glacial acetic acid as a catalyst.

o Reflux the mixture for 4 hours.

o Allow the solution to cool to room temperature, during which a yellow precipitate of the
Schiff base ligand will form.

o Filter the precipitate, wash with cold methanol, and dry in a vacuum desiccator.
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o Metal Complexation:
o Suspend the synthesized Schiff base ligand (1 mmol) in methanol (15 mL).

o Add a methanolic solution of the metal salt (e.g., copper(ll) acetate monohydrate, 0.5
mmol in 10 mL) dropwise to the ligand suspension with constant stirring.

o Reflux the resulting mixture for 2 hours.
o A colored precipitate of the metal complex will form.
o Filter the complex, wash with methanol, and dry under vacuum.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of a metal complex
using (6-(Aminomethyl)pyridin-2-yl)methanol as a precursor.
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Synthesis of a Metal Complex Workflow.

This guide provides foundational information for researchers working with (6-
(Aminomethyl)pyridin-2-yl)methanol. The provided experimental protocol is a representative

example and may require optimization based on the specific reactants and desired final
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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